Cas no 117821-11-1 (2-Pyrrolidinone,5-[(1S)-1,2-dihydroxyethyl]-3,4-dihydroxy-, (3R,4S,5S)-)

2-Pyrrolidinone,5-[(1S)-1,2-dihydroxyethyl]-3,4-dihydroxy-, (3R,4S,5S)- structure
117821-11-1 structure
Product Name:2-Pyrrolidinone,5-[(1S)-1,2-dihydroxyethyl]-3,4-dihydroxy-, (3R,4S,5S)-
CAS No:117821-11-1
MF:C6H11NO5
MW:177.155242204666
CID:172475
PubChem ID:452012
Update Time:2025-04-19

2-Pyrrolidinone,5-[(1S)-1,2-dihydroxyethyl]-3,4-dihydroxy-, (3R,4S,5S)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrrolidinone,5-[(1S)-1,2-dihydroxyethyl]-3,4-dihydroxy-, (3R,4S,5S)-
    • (3R,4S,5S)-5-[(1R)-1,2-dihydroxyethyl]-3,4-dihydroxypyrrolidin-2-one
    • 117821-11-1
    • 2-Pyrrolidinone, 5-(1,2-dihydroxyethyl)-3,4-dihydroxy-, (3R-(3alpha,4beta,5alpha(S*)))-
    • (3R,4S,5S)-5-[(1R)-1,2-dihydroxyethyl]-3,4-dihydroxy-pyrrolidin-2-one
    • 2-Pyrrolidinone, 5-(1,2-dihydroxyethyl)-3,4-dihydroxy-, [3R-[3a,4b,5a(S*)]]-
    • DTXSID00151920
    • D-Galactonic-1,4-lactam
    • Inchi: 1S/C6H11NO5/c8-1-2(9)3-4(10)5(11)6(12)7-3/h2-5,8-11H,1H2,(H,7,12)/t2-,3-,4-,5+/m0/s1
    • InChI Key: ZWFBJVLZKRFADK-NEEWWZBLSA-N
    • SMILES: O[C@@H]1[C@H](C(N[C@H]1[C@H](CO)O)=O)O

Computed Properties

  • Exact Mass: 177.064
  • Monoisotopic Mass: 177.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.6
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • Density: 1.673
  • Boiling Point: 578.1°Cat760mmHg
  • Flash Point: 303.4°C
  • Refractive Index: 1.624

2-Pyrrolidinone,5-[(1S)-1,2-dihydroxyethyl]-3,4-dihydroxy-, (3R,4S,5S)- Related Literature

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